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Compound of Interest

Compound Name: Cyclo(-Met-Pro)

Cat. No.: B15564188

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
Cyclo(-Met-Pro). Adherence to these procedural guidelines is vital for ensuring laboratory
safety and environmental protection. In the absence of a specific Safety Data Sheet (SDS) for
Cyclo(-Met-Pro), it should be handled as a potentially hazardous chemical, following
established best practices for laboratory waste management.

Chemical and Physical Properties

A summary of the known quantitative data for Cyclo(-Met-Pro) is presented below. This
information is essential for a preliminary assessment but should be supplemented with
institution-specific guidance.

Property Value Source

CAS Number 53049-06-2 MedchemExpress[1]
Molecular Formula C10H16N202S Bachem[2]
Molecular Weight 228.31 g/mol PubChem|[3]
Appearance Solid (form may vary) N/A

Storage Temperature <-15°C Bachem[2]
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Pre-Disposal Safety Precautions

Before initiating the disposal process, ensure all relevant safety measures are in place:

o Consult the Safety Data Sheet (SDS): Although a specific SDS for Cyclo(-Met-Pro) was not
found in the initial search, it is imperative to check for an SDS from your chemical supplier.
The SDS provides comprehensive safety and disposal information.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling Cyclo(-Met-Pro).

o Work in a Ventilated Area: If there is a risk of generating dust or aerosols, conduct all
handling and preparation for disposal within a fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of Cyclo(-Met-Pro) must comply with local, state, and federal regulations. The
following is a general procedural guide.

Step 1: Waste Identification and Classification

Treat Cyclo(-Met-Pro) as chemical waste. This includes the pure compound, any solutions
containing it, and all contaminated materials such as gloves, wipes, and disposable labware.

Step 2: Waste Segregation and Collection

e Solid Waste: Place solid Cyclo(-Met-Pro) waste into a clearly labeled, sealed, and
chemically compatible container.

o Liquid Waste: Collect solutions containing Cyclo(-Met-Pro) in a designated, leak-proof, and
clearly labeled waste container.

o Sharps Waste: Any needles, syringes, or other contaminated sharps must be disposed of in
a designated sharps container.

e Avoid Mixing: Do not mix Cyclo(-Met-Pro) waste with other waste streams unless
compatibility has been verified. Incompatible chemicals can react dangerously.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/product/b15564188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step 3: Waste Storage

Store all waste containers in a designated, secure, and well-ventilated area away from general
laboratory traffic. Ensure containers are properly sealed to prevent leaks or spills.

Step 4: Decontamination of Labware

e Rinsing: All non-disposable labware that has come into contact with Cyclo(-Met-Pro) must
be decontaminated. Triple-rinse with a suitable solvent.

e Rinsate Collection: The rinsate from the decontamination process must be collected and
treated as hazardous waste.[4] It should be added to the appropriate labeled liquid waste
container.

» Final Cleaning: After triple-rinsing and collecting the rinsate, the labware can be washed
according to standard laboratory procedures.

Step 5: Professional Disposal

o Contact your Environmental Health & Safety (EHS) Office: Your institution's EHS department
is the primary resource for guidance on chemical waste disposal. They will provide specific
instructions and arrange for the pickup and disposal of the waste by a licensed hazardous
waste contractor.

e Do Not Dispose Down the Drain or in Regular Trash: Never dispose of Cyclo(-Met-Pro) or
its containers in the regular trash or wash it down the sink. This can lead to environmental
contamination and may be a violation of regulations.

Experimental Workflow for Disposal
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Caption: Logical workflow for the safe disposal of Cyclo(-Met-Pro).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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